Cas no 80030-90-6 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-6-(phenylmethyl)-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-6-(phenylmethyl)-
• CAS No: 80030-90-6
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 728429
• PubChem ID: 3061967
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-6-(phenylmethyl)-
• 1,6-Dihydro-3-methyl-6-(phenylmethyl)-7H-pyrazolo(4,3-d)pyrimidin-7-on e
• 6-benzyl-3-methyl-2H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID10230033
• 6-benzyl-3-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 80030-90-6
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 1,6-dihydro-3-methyl-6-(phenylmethyl)-
• 1,6-Dihydro-3-methyl-6-(phenylmethyl)-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 6-Benzyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• BRN 4488269

• Inchi： 1S/C13H12N4O/c1-9-11-12(16-15-9)13(18)17(8-14-11)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,15,16)
• InChI Key： FBZSXEMKESNDEA-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C)NN=2)N=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.101111
• Monoisotopic Mass: 240.101111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.35
• Boiling Point: 517.1°C at 760 mmHg
• Flash Point: 266.6°C
• Refractive Index: 1.698